Phenol esters
Phenol esters are a class of organic compounds formed by the reaction between phenols and carboxylic acids, resulting in ester linkages. These molecules exhibit diverse chemical properties depending on their specific structure and functionality. Phenol esters play significant roles in various applications due to their unique characteristics.
Commonly, these esters are used as intermediates in the synthesis of pharmaceuticals, dyes, and resins. In the medical field, they can serve as precursors for drugs that require tailored solubility or stability properties. For industrial use, phenol esters find application in adhesives, coatings, and plasticizers, enhancing the performance of these materials through improved flexibility and durability.
Their chemical structure includes a phenolic hydroxyl group attached to an ester linkage, which contributes to their potential for biodegradability and reduced environmental impact. Additionally, certain phenol esters possess antioxidant properties, making them valuable additives in polymer formulations to prevent degradation under oxidative conditions.
Overall, the versatile nature of phenol esters makes them indispensable in both academic research and industrial production, offering a range of benefits across different sectors.

Structure | Chemical Name | CAS | MF |
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3,4-bis(acetyloxy)benzoic acid | 58534-64-8 | C11H10O6 |
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Resorcinol monoacetate | 102-29-4 | C8H8O3 |
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4-Acetoxy-3-iodobenzoic acid | 190067-59-5 | C9H7O4I |
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4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester | 360574-34-1 | C12H4F5NO2 |
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2,6-dibromo-4-cyanophenyl butyrate | 3861-41-4 | C11H9NO2Br2 |
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5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate | 433311-55-8 | C19H14O4S2 |
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o-nitrophenyl myristate | 59986-46-8 | C20H31NO4 |
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perfluorophenyl 3-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)propanoate | 1807530-07-9 | C15H16F5N3O5 |
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| 41888-66-8 | C13H11NO4 |
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2-Ethoxy-4-formylphenyl 2-Methylpropanoate | 188417-26-7 | C13H16O4 |
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